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Compound of Interest

Compound Name: 4-(Benzyloxy)cyclohexanone

Cat. No.: B028227

An In-depth Technical Guide on 4-(Benzyloxy)cyclohexanone

This document provides a detailed overview of the molecular structure and properties of 4-
(Benzyloxy)cyclohexanone, a compound of interest for researchers, scientists, and
professionals in drug development.

Molecular and Chemical Properties

4-(Benzyloxy)cyclohexanone, with the CAS number 2987-06-6, is an organic compound that
features a cyclohexanone core substituted at the 4-position with a benzyloxy group.[1] The
presence of the ketone functional group makes it reactive in nucleophilic addition reactions,
and the benzyloxy group influences its solubility in organic solvents.[1] This compound is often
used as an intermediate in the synthesis of more complex molecules and pharmaceuticals.[1]

[2]

Quantitative Data Summary

The key quantitative data for 4-(Benzyloxy)cyclohexanone are summarized in the table below
for easy reference and comparison.
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Property Value Citations
Molecular Formula C13H1602 [1112113114]
Molecular Weight 204.26 g/mol [21[31[4]
IUPAC Name éll:g;r;enylmethoxy)cyclohexan— )

CAS Number 2987-06-6 [2][3]

Molecular Structure

The molecular structure of 4-(Benzyloxy)cyclohexanone consists of a central six-carbon
cyclohexanone ring. A benzyloxy group, which is a benzyl group (a phenyl ring attached to a
methylene bridge, -CH2-), is connected to the fourth carbon atom of the cyclohexanone ring via

an ether linkage.

Molecular structure of 4-(Benzyloxy)cyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 2987-06-6: 4-(benzyloxy)cyclohexanone | CymitQuimica [cymitquimica.com]
e 2. 4-(Benzyloxy)cyclohexanone | 2987-06-6 [chemicalbook.com]
e 3. Page loading... [wap.guidechem.com]

e 4. 4-(Benzyloxy)cyclohexanone | C13H1602 | CID 10987369 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [4-(Benzyloxy)cyclohexanone molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028227#4-benzyloxy-cyclohexanone-molecular-
structure-and-weight]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://cymitquimica.com/cas/2987-06-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52267853.htm
https://wap.guidechem.com/dictionary/en/2987-06-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Benzyloxy_cyclohexanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52267853.htm
https://wap.guidechem.com/dictionary/en/2987-06-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Benzyloxy_cyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Benzyloxy_cyclohexanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52267853.htm
https://wap.guidechem.com/dictionary/en/2987-06-6.html
https://www.benchchem.com/product/b028227?utm_src=pdf-body
https://www.benchchem.com/product/b028227?utm_src=pdf-body
https://www.benchchem.com/product/b028227?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/2987-06-6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52267853.htm
https://wap.guidechem.com/dictionary/en/2987-06-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Benzyloxy_cyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Benzyloxy_cyclohexanone
https://www.benchchem.com/product/b028227#4-benzyloxy-cyclohexanone-molecular-structure-and-weight
https://www.benchchem.com/product/b028227#4-benzyloxy-cyclohexanone-molecular-structure-and-weight
https://www.benchchem.com/product/b028227#4-benzyloxy-cyclohexanone-molecular-structure-and-weight
https://www.benchchem.com/product/b028227#4-benzyloxy-cyclohexanone-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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